Cas no 1806893-99-1 (4,5-Dibromo-2-(difluoromethyl)pyridine-3-sulfonyl chloride)

• Product Name: 4,5-Dibromo-2-(difluoromethyl)pyridine-3-sulfonyl chloride
• CAS No: 1806893-99-1
• MF: C₆H₂Br₂ClF₂NO₂S
• MW: 385.408384799957
• CID: 4850260
• Update Time: 2025-06-26

4,5-Dibromo-2-(difluoromethyl)pyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4,5-Dibromo-2-(difluoromethyl)pyridine-3-sulfonyl chloride

• Inchi： 1S/C6H2Br2ClF2NO2S/c7-2-1-12-4(6(10)11)5(3(2)8)15(9,13)14/h1,6H
• InChI Key： QVLPBICWLGKQEL-UHFFFAOYSA-N
• SMILES： BrC1C(=CN=C(C(F)F)C=1S(=O)(=O)Cl)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 324
• XLogP3: 2.9
• Topological Polar Surface Area: 55.4

Additional information on 4,5-Dibromo-2-(difluoromethyl)pyridine-3-sulfonyl chloride

Introduction to 4,5-Dibromo-2-(difluoromethyl)pyridine-3-sulfonyl chloride (CAS No. 1806893-99-1)

4,5-Dibromo-2-(difluoromethyl)pyridine-3-sulfonyl chloride, identified by its CAS number 1806893-99-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and utility in synthetic chemistry. The presence of multiple functional groups, including bromine atoms and a sulfonyl chloride moiety, makes this molecule a valuable intermediate in the synthesis of more complex molecules.

The structure of 4,5-Dibromo-2-(difluoromethyl)pyridine-3-sulfonyl chloride features a pyridine core substituted at the 4- and 5-positions with bromine atoms, and at the 2-position with a difluoromethyl group. The 3-position is further modified by a sulfonyl chloride group, which is highly reactive and facilitates various nucleophilic substitution reactions. This reactivity has made it a popular choice for researchers aiming to construct more intricate molecular frameworks.

In recent years, the demand for novel heterocyclic compounds has surged due to their potential applications in drug discovery and material science. Pyridine derivatives, in particular, have been extensively studied for their role as pharmacophores in various therapeutic agents. The introduction of electron-withdrawing groups such as bromine and difluoromethyl substituents enhances the electrophilicity of the pyridine ring, making it more susceptible to functionalization.

The sulfonyl chloride functional group in 4,5-Dibromo-2-(difluoromethyl)pyridine-3-sulfonyl chloride is particularly noteworthy for its ability to react with amines, alcohols, and other nucleophiles to form sulfonamides, sulfonates, and other derivatives. These reactions are fundamental in constructing biologically active molecules, including drugs and pesticides. The compound’s versatility as an intermediate has been leveraged in several synthetic pathways that aim to produce high-value chemicals for industrial applications.

One of the most compelling aspects of 4,5-Dibromo-2-(difluoromethyl)pyridine-3-sulfonyl chloride is its utility in medicinal chemistry. Researchers have utilized this compound as a building block in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its role in developing kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The difluoromethyl group, known for its metabolic stability and lipophilicity-enhancing properties, often improves the pharmacokinetic profiles of drug candidates.

The brominated pyridine core also provides opportunities for further derivatization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions allow for the introduction of aryl or alkyl groups at specific positions on the pyridine ring, expanding the chemical space available for drug discovery. Such modifications can fine-tune the biological activity of derived compounds by altering their binding affinity to target proteins.

Recent advancements in computational chemistry have further highlighted the importance of 4,5-Dibromo-2-(difluoromethyl)pyridine-3-sulfonyl chloride as a scaffold for virtual screening campaigns. High-throughput virtual screening (HTVS) techniques enable researchers to rapidly evaluate large libraries of compounds for their potential interaction with biological targets. The unique structural features of this compound make it an attractive candidate for identifying novel lead compounds with therapeutic potential.

In agrochemical research, 4,5-Dibromo-2-(difluoromethyl)pyridine-3-sulfonyl chloride has been explored as a precursor to herbicides and fungicides. The combination of electron-withdrawing groups enhances the bioactivity of derived molecules against plant pathogens and weeds. Its role in synthesizing structurally diverse agrochemicals underscores its significance as a versatile intermediate in this sector.

The synthesis of 4,5-Dibromo-2-(difluoromethyl)pyridine-3-sulfonyl chloride typically involves multi-step organic transformations starting from commercially available pyridine derivatives. Key steps often include halogenation reactions to introduce bromine atoms at the desired positions on the pyridine ring. Subsequent protection-deprotection strategies may be employed to isolate reactive intermediates before introducing the sulfonyl chloride group via chlorosulfonation followed by reaction with thionyl chloride or phosphorus pentachloride.

The reactivity of the sulfonyl chloride group necessitates careful handling under inert conditions to prevent unwanted side reactions. However, its high reactivity also makes it an efficient tool for constructing complex molecules under controlled conditions. Advances in synthetic methodologies have enabled more streamlined approaches to producing this compound on both laboratory and industrial scales.

Quality control and analytical characterization are critical when working with 4,5-Dibromo-2-(difluoromethyl)pyridine-3-sulfonyl chloride due to its sensitivity and potential impurities arising from synthetic pathways. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm purity and structural integrity before further use.

The environmental impact of using 4,5-Dibromo-2-(difluoromethyl)pyridine-3-sulfonyl chloride as an intermediate has also been considered in recent studies. Efforts have been made to develop greener synthetic routes that minimize waste generation and hazardous byproducts. Such initiatives align with broader trends toward sustainable chemistry practices within the pharmaceutical industry.

In conclusion,4,5-Dibromo-2-(difluoromethyl)pyridine-3-sulfonyl chloride (CAS No. 1806893-99-1) represents a valuable asset in modern chemical synthesis. Its unique structural features and reactivity make it indispensable for researchers pursuing innovations in drug discovery、agrochemicals、and material science。 As our understanding of molecular interactions continues to evolve，this compound will likely remain at forefront of scientific exploration，enabling new breakthroughs across multiple disciplines。